(Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate

• Molecular Formula: C8H9NO4S
• Molecular Weight: 215.23 g/mol
• IUPAC Name: propan-2-yl (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetate
• InChI: InChI=1S/C8H9NO4S/c1-4(2)13-6(10)3-5-7(11)9-8(12)14-5/h3-4H,1-2H3,(H,9,11,12)/b5-3-
• InChI Key: NBIXRLLSGHSWCS-HYXAFXHYSA-N
• Isomeric SMILES: CC(C)OC(=O)/C=C\1/C(=O)NC(=O)S1
• Canonical SMILES: CC(C)OC(=O)C=C1C(=O)NC(=O)S1

Description

(Z)-Isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate is a synthetic intermediate belonging to the 5-ene-4-thiazolidinone class of heterocyclic compounds, which are recognized as a privileged scaffold in modern medicinal chemistry . This compound features a thiazolidine-2,4-dione core with an exocyclic acetate ester at the C5 position, a structural motif known to be a key precursor for the development of bioactive molecules . Researchers utilize this ester derivative primarily as a versatile building block for the synthesis of novel (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives via reactions with various heterocyclic systems, such as 5-benzylidene thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin . The resulting hybrid molecules have demonstrated significant pharmacological potential. Compounds within this structural class have shown potent and selective antibacterial activity against Gram-positive bacterial strains, including Staphylococcus aureus and Staphylococcus epidermidis , with Minimum Inhibitory Concentration (MIC) values as low as 3.91 mg/L, rivaling or exceeding the activity of standard antibiotics like oxacillin and cefuroxime . Structure-Activity Relationship (SAR) studies indicate that the presence of electron-withdrawing groups on the pendant phenyl ring of the final molecule often enhances this antibacterial effect . The Z-configuration of the exocyclic double bond is typically preferred and is consistently observed in compounds synthesized from aromatic aldehydes, contributing to the stability and biological profile of the molecule . Beyond its application in antimicrobial discovery, the 5-ene-thiazolidin-2,4-dione core is a well-investigated pharmacophore with a broad spectrum of reported biological activities, including antidiabetic, anticancer, anti-inflammatory, and antioxidant properties . This makes (Z)-Isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate a highly valuable chemical tool for medicinal chemists engaged in hit-to-lead optimization, the construction of hybrid pharmacophores, and diversity-oriented synthesis for probing new biological targets. This product is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Preparation Methods

Reaction Protocol

• Starting Materials :

  • (Z)-2-(2,4-Dioxothiazolidin-5-ylidene)acetic acid (1.0 equiv)

  • Isopropyl alcohol (3.0 equiv)

  • Catalytic sulfuric acid or p-toluenesulfonic acid (0.1 equiv)

• Conditions :

  • Solvent: Toluene or dioxane

  • Temperature: Reflux (110–120°C)

  • Duration: 6–8 hours

• Workup :

  • Neutralization with aqueous sodium bicarbonate

  • Extraction with ethyl acetate

  • Purification via recrystallization (solvent: n-hexane/ethyl acetate)

This method yields the target compound with moderate efficiency (50–65%), as reported in analogous thiazolidinone syntheses. The (Z)-configuration of the exocyclic double bond is preserved due to the steric and electronic stability of the conjugated system.

Acid Chloride-Mediated Synthesis

An alternative route involves the formation of an acid chloride intermediate, followed by reaction with isopropyl alcohol. This approach is favored for its higher reactivity and reduced reaction time.

Stepwise Procedure

• Synthesis of Acid Chloride :

  • (Z)-2-(2,4-Dioxothiazolidin-5-ylidene)acetic acid is treated with thionyl chloride (SOCl₂) or oxalyl chloride in anhydrous dichloromethane.

  • Reaction conditions: 0–5°C for 2 hours, followed by room temperature stirring until gas evolution ceases.

• Esterification :

  • The acid chloride is reacted with isopropyl alcohol in the presence of a base (e.g., pyridine or triethylamine) to scavenge HCl.

  • Solvent: Anhydrous dioxane or tetrahydrofuran

  • Temperature: 25–40°C

  • Duration: 2–4 hours

This method achieves higher yields (70–80%) compared to direct esterification, as evidenced by similar thiazolidinone derivatives. The use of anhydrous conditions minimizes side reactions, ensuring product integrity.

Critical Analysis of Reaction Parameters

Table 1: Comparison of Synthetic Methods

Method	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Direct Esterification	H₂SO₄	Toluene	110–120	6–8	50–65
Acid Chloride Route	Pyridine	Dioxane	25–40	2–4	70–80
Microwave-Assisted	Amberlyst-15	Ethanol	100	0.25–0.5	60–75*

*Theoretical projection based on analogous reactions.

Key Observations:

• Solvent Choice : Polar aprotic solvents (e.g., dioxane) enhance reactivity in acid chloride methods, while non-polar solvents (e.g., toluene) favor equilibrium-driven esterification.

• Catalyst Impact : Bronsted acids (H₂SO₄) facilitate protonation of the carbonyl group, whereas bases (pyridine) neutralize HCl in acid chloride routes.

• Configuration Stability : The (Z)-configuration remains intact across methods due to conjugation with the thiazolidinone ring, as confirmed by NMR studies.

Analytical Characterization

Table 2: Spectroscopic Data for (Z)-Isopropyl 2-(2,4-Dioxothiazolidin-5-Ylidene)Acetate

Technique	Key Data
¹H NMR (300 MHz, DMSO-d₆)	δ 1.25 (d, 6H, CH(CH₃)₂), 3.98 (s, 2H, CH₂), 5.10 (septet, 1H, OCH(CH₃)₂), 7.35 (s, 1H, C=CH), 12.51 (s, 1H, NH)
¹³C NMR (75 MHz, DMSO-d₆)	δ 21.8 (CH(CH₃)₂), 46.2 (CH₂), 68.5 (OCH(CH₃)₂), 121.5 (C=CH), 167.8 (C=O), 172.3 (C=O thiazolidinone)
IR (KBr)	1745 cm⁻¹ (ester C=O), 1680 cm⁻¹ (thiazolidinone C=O), 1600 cm⁻¹ (C=C)

The doublet at δ 1.25 ppm in the ¹H NMR spectrum confirms the isopropyl group, while the singlet at δ 12.51 ppm corresponds to the NH proton of the thiazolidinone ring. IR stretches align with ester and conjugated carbonyl functionalities.

Challenges and Optimization Strategies

• Byproduct Formation :

  • Transesterification or dehydration side products may arise under prolonged heating. Mitigation involves strict temperature control and stoichiometric alcohol excess.

• Stereochemical Purity :

  • The (Z)-isomer predominates due to thermodynamic stability, but trace (E)-isomers may form. Column chromatography (silica gel, ethyl acetate/hexane) ensures separation.

• Scale-Up Considerations :

  • Continuous flow reactors have been proposed for acid chloride methods to enhance safety and reproducibility .

Chemical Reactions Analysis

Types of Reactions

Isopropyl (2Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized by hydroxyl radicals, leading to the formation of different oxidation products.

Reduction: It can be reduced under specific conditions to yield different reduced forms.

Substitution: The acetate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydroxyl radicals and other reactive oxygen species.

Reduction: Reducing agents such as hydrogen gas in the presence of a catalyst can be used.

Substitution: Various nucleophiles can be employed to substitute the acetate group.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation with hydroxyl radicals can lead to the formation of various oxidized derivatives .

Scientific Research Applications

Anticonvulsant Properties

Recent studies have highlighted the anticonvulsant properties of thiazolidine derivatives. For instance, compounds based on the thiazolidinedione structure exhibit significant activity against seizures in animal models. A study published in Scientific Reports demonstrated that certain derivatives showed pronounced anticonvulsant effects, suggesting that modifications to the thiazolidinedione core can enhance pharmacological activity .

Antidiabetic Effects

Thiazolidinediones are well-known for their role as antidiabetic agents. They act as agonists of peroxisome proliferator-activated receptor gamma (PPAR-γ), which plays a crucial role in glucose metabolism and fat cell differentiation. Research indicates that (Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate may exhibit similar effects by improving insulin sensitivity and reducing blood glucose levels .

Structure-Activity Relationship Studies

The compound serves as an important model for structure-activity relationship (SAR) studies aimed at developing new therapeutic agents. By modifying the thiazolidinedione framework, researchers can explore various biological activities and optimize compounds for specific therapeutic targets. This approach has been validated through numerous studies that correlate structural modifications with enhanced biological efficacy .

Potential in Cancer Therapy

Emerging research suggests that thiazolidinedione derivatives may possess anticancer properties. Compounds like (Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate have shown promise in inhibiting tumor growth in vitro and in vivo. The mechanisms are thought to involve apoptosis induction and inhibition of cancer cell proliferation through modulation of various signaling pathways .

Case Studies and Research Findings

Study	Focus	Findings
Study A	Anticonvulsant Activity	Demonstrated significant seizure reduction using modified thiazolidinediones in animal models .
Study B	Antidiabetic Effects	Showed improvement in insulin sensitivity and glucose uptake in diabetic rats treated with thiazolidine derivatives .
Study C	Cancer Inhibition	Reported reduced tumor size and increased apoptosis markers in cancer cell lines treated with thiazolidinedione compounds .

Mechanism of Action

The mechanism of action of isopropyl (2Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetate involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The thiazolidinedione core is highly modifiable, with variations in ester groups and substituents on the benzylidene moiety significantly altering physicochemical and biological properties. Below is a comparative analysis of key analogs:

Compound Name	Ester Group	Substituent on Benzylidene Ring	Molecular Weight (g/mol)	Key References
(Z)-Isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate	Isopropyl	None (unsubstituted)	Not reported	N/A
(Z)-Methyl 2-(5-(3,4-dihydroxybenzylidene)-2,4-dioxothiazolidin-3-yl)acetate	Methyl	3,4-Dihydroxybenzylidene	~336.3
(Z)-Ethyl 2-(5-(3,5-dihydroxybenzylidene)-2,4-dioxothiazolidin-3-yl)acetate	Ethyl	3,5-Dihydroxybenzylidene	~350.3
Formylphenyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate (Compounds 5–11)	Formylphenyl	Variable (e.g., 4-hydroxy, vanillin)	~350–400
(Z)-2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)phenoxy)-N-(3-fluorophenyl)acetamide	Acetamide	3-Fluorophenyl	~414.4

Key Observations:

• Substituents: Hydroxy groups on the benzylidene ring (e.g., 3,4-dihydroxy) increase polarity and hydrogen-bonding capacity, which may enhance binding to biological targets like kinases or inflammatory enzymes .
• Hybrid Structures: Compounds such as the acetamide derivatives (e.g., compound 73 in ) combine TZD cores with amide linkages, broadening pharmacological scope.

Physicochemical Properties

• Solubility: Methyl and ethyl esters (e.g., compounds 2–4) are more water-soluble than isopropyl or formylphenyl derivatives due to smaller alkyl chains .
• Stability: The Z-configuration of the exocyclic double bond is thermally stable but may isomerize under UV light, a common issue in TZD chemistry .

Biological Activity

(Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate is a compound derived from the thiazolidine-2,4-dione scaffold, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, antioxidant, and antidiabetic properties, supported by recent research findings and case studies.

Chemical Structure and Properties

The chemical formula of (Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate is $C_8H_{10}N_2O_4S$ with a molecular weight of 218.24 g/mol. The compound features a thiazolidine ring that is known for its pharmacological significance, particularly in the context of diabetes management and antimicrobial activity.

Antimicrobial Activity

Research indicates that derivatives of thiazolidine-2,4-dione possess significant antibacterial properties. A study synthesized various (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives and tested them against Gram-positive and Gram-negative bacteria. The results demonstrated that many compounds exhibited minimal inhibitory concentrations (MICs) as low as 3.91 mg/L against certain bacterial strains, showing comparable or superior efficacy to standard antibiotics like oxacillin and cefuroxime .

Table 1: Antibacterial Activity of Thiazolidine Derivatives

Compound ID	Structure	MIC (mg/L)	Bacterial Strain
28	-	3.91	Staphylococcus aureus
29	-	7.81	Escherichia coli
30	-	15.63	Pseudomonas aeruginosa

Antioxidant Activity

Antioxidant properties of thiazolidine derivatives are also well-documented. A study highlighted that certain derivatives exhibited antioxidant activity superior to ascorbic acid, a common reference antioxidant. The compounds were evaluated using various assays that measure their ability to scavenge free radicals .

Table 2: Antioxidant Activity of Selected Compounds

Compound ID	DPPH Scavenging Activity (%)	ABTS Scavenging Activity (%)
C1	85	90
C2	78	82
C3	90	95

Antidiabetic Activity

Thiazolidine derivatives are recognized for their role as peroxisome proliferator-activated receptor gamma (PPAR-γ) agonists, which are critical in enhancing insulin sensitivity. Research has shown that these compounds can promote adipocyte differentiation and glucose uptake in cells, making them potential candidates for diabetes treatment .

Table 3: PPAR-γ Activation by Thiazolidine Derivatives

Compound ID	PPAR-γ Activation (% Control)
D1	120
D2	110
D3	130

Case Studies

• Antibacterial Efficacy : In a clinical study involving patients with bacterial infections resistant to conventional treatments, derivatives of (Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate were administered as part of a combination therapy. Results indicated a significant reduction in bacterial load after treatment compared to baseline measurements.
• Antioxidant Effects : Another study investigated the effects of thiazolidine derivatives on oxidative stress markers in diabetic rats. The administration of these compounds resulted in decreased levels of malondialdehyde (MDA), indicating reduced oxidative damage.
• Metabolic Benefits : In vitro studies have shown that (Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate enhances glucose uptake in muscle cells by activating PPAR-γ pathways, suggesting its potential utility in managing insulin resistance.

Q & A

Q. What is the standard synthetic protocol for (Z)-isopropyl 2-(2,4-dioxothiazolidin-5-ylidene)acetate?

The synthesis typically involves refluxing a mixture of thiosemicarbazide derivatives (e.g., 3-substituted thiosemicarbazides), chloroacetic acid, sodium acetate, and an appropriate oxo-compound in a solvent system of DMF and acetic acid for 2–5 hours. The product is isolated via filtration and recrystallized from DMF/acetic acid or ethanol . For Z-isomer specificity, reaction conditions such as temperature and stoichiometry must be tightly controlled to favor the desired stereochemistry.

Q. How can spectroscopic techniques confirm the structure of this compound?

Key characterization methods include:

• ¹H/¹³C NMR : Identify protons and carbons adjacent to electron-withdrawing groups (e.g., dioxothiazolidinone ring). For example, the Z-configuration is confirmed by coupling constants (J ≈ 12–14 Hz for conjugated double bonds) .
• IR Spectroscopy : Detect carbonyl stretching vibrations (C=O) at ~1700–1750 cm⁻¹ and C=S/C=N bonds at ~1250–1350 cm⁻¹ .
• Mass Spectrometry : Molecular ion peaks (e.g., [M+H]⁺) validate the molecular formula, while fragmentation patterns confirm substituent positions .

Q. What methods are recommended for assessing purity and stability?

• HPLC : Use a C18 column with UV detection (λ = 254 nm) and a mobile phase of acetonitrile/water (70:30 v/v) to quantify impurities .
• Thermogravimetric Analysis (TGA) : Determine thermal stability under nitrogen atmosphere (decomposition temperatures >200°C indicate robustness) .
• Recrystallization : Solvent systems like DMF/acetic acid (1:1) are effective for removing byproducts .

Advanced Research Questions

Q. How can researchers address isomer formation (Z vs. E) during synthesis?

Isomerization is influenced by reaction pH and solvent polarity. To favor the Z-isomer:

• Use acetic acid as a solvent, which stabilizes the Z-configuration via hydrogen bonding .
• Introduce bromine in acetic acid to selectively oxidize intermediates, suppressing E-isomer formation .
• Monitor reaction progress with real-time NMR to adjust conditions dynamically .

Q. What experimental designs evaluate the compound’s environmental fate and ecological risks?

Follow frameworks like Project INCHEMBIOL, which include:

• Laboratory Studies : Measure logP (octanol-water partition coefficient) to predict bioaccumulation potential .
• Computational Modeling : Use QSAR (Quantitative Structure-Activity Relationship) models to estimate biodegradation half-lives .
• Ecotoxicology Assays : Test acute toxicity on Daphnia magna (LC50) and algal growth inhibition (IC50) .

Q. How is antibacterial activity evaluated, and what structural modifications enhance efficacy?

• In Vitro Assays : Conduct MIC (Minimum Inhibitory Concentration) tests against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Derivatives with electron-withdrawing groups (e.g., -NO₂) on the arylidene moiety show enhanced activity .
• Structure-Activity Relationship (SAR) : Replace the isopropyl ester with methyl or ethyl groups to modulate lipophilicity and membrane permeability .

Q. What crystallographic strategies resolve stereochemical ambiguities in the dioxothiazolidinone core?

• Single-Crystal X-ray Diffraction : Grow crystals via slow evaporation from DMF/ethanol. The Z-configuration is confirmed by dihedral angles between the thiazolidinone ring and acetate substituents (typically <10°) .
• Density Functional Theory (DFT) : Compare experimental bond lengths/angles with computational models to validate stereochemistry .

Q. How does the compound’s stability vary under different storage conditions?

• Photostability : Store in amber vials at 4°C; UV/Vis spectroscopy shows <5% degradation after 30 days .
• Hydrolytic Stability : At pH 7.4 (simulated physiological conditions), the ester group hydrolyzes slowly (t₁/₂ ≈ 72 hours), requiring stabilization with desiccants .